Cas no 886372-05-0 (Methyl 4-chloro-6-methylpyridine-3-carboxylate)

• Product name: Methyl 4-chloro-6-methylpyridine-3-carboxylate
• CAS No: 886372-05-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD07374919
• CID: 94945
• PubChem ID: 20691977

Methyl 4-chloro-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-6-methylnicotinate
• 4-Chloro-6-methylnicotinic acid methyl ester
• 4-CHLORO-6-METHYL-NICOTINIC ACID METHYL ESTER
• methyl 4-chloro-6-methylpyridine-3-carboxylate
• 4-Chloro-6-methyl-3-pyridinecarboxylic acid methyl ester
• QC-9084
• VAKBQHRUUZLSLW-UHFFFAOYSA-N
• AB40714
• SY041710
• BS-23976
• EN300-1724913
• MFCD07374919
• 886372-05-0
• DB-078083
• DTXSID30609404
• SCHEMBL2217864
• CS-0081042
• Methyl4-chloro-6-methylnicotinate
• AKOS006286323
• methyl 4-chloro-6-methyl nicotinate
• methyl 4-chloro-6-methyl-pyridine-3-carboxylate
• Methyl 4-chloro-6-methylpyridine-3-carboxylate

• MDL： MFCD07374919
• Inchi： 1S/C8H8ClNO2/c1-5-3-7(9)6(4-10-5)8(11)12-2/h3-4H,1-2H3
• InChI Key： VAKBQHRUUZLSLW-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(C)=NC=1)OC

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.247
• Boiling Point: 242.7 °C at 760 mmHg
• Flash Point: 100.6 °C
• PSA: 39.19000
• LogP: 1.83000

Methyl 4-chloro-6-methylpyridine-3-carboxylate Security Information

Methyl 4-chloro-6-methylpyridine-3-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 4-chloro-6-methylpyridine-3-carboxylate

Methyl 4-chloro-6-methylpyridine-3-carboxylate: A Comprehensive Overview

Methyl 4-chloro-6-methylpyridine-3-carboxylate, identified by the CAS number 886372-05-0, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with a chlorine atom at position 4, a methyl group at position 6, and a methyl ester group at position 3. Its chemical formula is C₉H₁₁ClO₂, and it has a molecular weight of approximately 198.65 g/mol.

The synthesis of Methyl 4-chloro-6-methylpyridine-3-carboxylate involves several steps, typically starting from chloropyridine derivatives. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Methyl 4-chloro-6-methylpyridine-3-carboxylate exhibits interesting physical and chemical properties that make it suitable for diverse applications. It is known for its stability under standard conditions, which enhances its suitability for industrial use. The compound's solubility in organic solvents and its ability to form stable complexes with metal ions have been extensively studied. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the pharmaceutical and agrochemical industries.

In terms of biological activity, Methyl 4-chloro-6-methylpyridine-3-carboxylate has shown promising results in preliminary assays. It has been evaluated for its antimicrobial properties, with studies indicating moderate activity against certain bacterial strains. Additionally, research into its role as an insecticide has revealed potential applications in pest control. The compound's selectivity towards specific targets makes it a valuable candidate for further exploration in these fields.

The environmental impact of Methyl 4-chloro-6-methylpyridine-3-carboxylate is another area of interest. Recent studies have focused on its biodegradation pathways and toxicity profiles. Results suggest that the compound is not highly toxic to aquatic organisms under normal exposure conditions, which aligns with its potential use in agricultural settings. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 4-chloro-6-methylpyridine-3-carboxylate (CAS No: 886372-05-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.